![molecular formula C22H19BrN2O2S B2547516 2-((1-(4-bromobenzyl)-1H-indol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide CAS No. 681274-40-8](/img/structure/B2547516.png)
2-((1-(4-bromobenzyl)-1H-indol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide
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Description
2-((1-(4-bromobenzyl)-1H-indol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C22H19BrN2O2S and its molecular weight is 455.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Research has shown that furan-2-ylmethyl, thien-2-ylmethyl and pyrrol-2-ylmethyl tosylacetates undergo facile decarboxylative Claisen rearrangement upon exposure to specific reagents, yielding various heteroaromatic products. This may be relevant for the synthesis of compounds related to 2-((1-(4-bromobenzyl)-1H-indol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide (Craig et al., 2005).
Anticonvulsant Activities
- Studies have shown that alpha-furan-2-yl alpha-acetamido-N-benzylacetamides demonstrate excellent protection against seizures in mouse models, suggesting potential applications in anticonvulsant therapies (Kohn et al., 1993).
Synthesis and Antimicrobial Activity
- Synthesis of new aminobenzylated Mannich bases, including compounds derived from 3-bromobenzaldehyde and acetamide, has been shown to exhibit antimicrobial activity, indicating potential applications in combating microbial infections (Nimavat et al., 2004).
Palladium-Catalysed Direct Heteroarylation
- The palladium-catalysed direct arylation of bromobenzylacetamide derivatives, including those with furan substitutions, provides a simple access to heteroarylated benzylacetamides. This has implications in the synthesis of compounds with potential pharmacological activities (Laidaoui et al., 2010).
Biological Activities
- The synthesis of certain acetamide derivatives, including those with furan-2-yl groups, has been studied for their herbicidal and fungicidal activities. This suggests potential applications in agriculture for pest control (Hu Jingqian et al., 2016).
Synthesis and Cytotoxic Activity
- Research has shown the synthesis of 3-benzyl-furan-2(5H)-one and related compounds. These have demonstrated moderate cytotoxic activity against various cancer cell lines, indicating potential use in cancer therapeutics (Teixeira et al., 2007).
Properties
IUPAC Name |
2-[1-[(4-bromophenyl)methyl]indol-3-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19BrN2O2S/c23-17-9-7-16(8-10-17)13-25-14-21(19-5-1-2-6-20(19)25)28-15-22(26)24-12-18-4-3-11-27-18/h1-11,14H,12-13,15H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDJSPQWQZKQSTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Br)SCC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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